Cas no 103266-00-8 (10-anthracen-9-ylanthracene-9-carbonitrile)

10-anthracen-9-ylanthracene-9-carbonitrile structure
103266-00-8 structure
Product Name:10-anthracen-9-ylanthracene-9-carbonitrile
CAS No:103266-00-8
MF:C29H17N
MW:379.451987028122
CID:1139869
PubChem ID:15216134
Update Time:2025-04-20

10-anthracen-9-ylanthracene-9-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 10-anthracen-9-ylanthracene-9-carbonitrile
    • 1-cyano-9,9'-bianthryl
    • 10-Cyano-9,9'-bianthryl
    • 10-(cyano)9,9'-bianthryl
    • 10-Cyan-&lt
    • 9,9'&gt
    • bianthryl
    • ACMC-20m65b
    • [9,9'-Bianthracene]-10-carbonitrile
    • AGN-PC-0046P8
    • CTK0G7140
    • 1-cyano-9,9'-bianthryl; 10-Cyano-9,9'-bianthryl; 10-cyano-9,9'-bianthryl; 10-(cyano)9,9'-bianthryl; 10-Cyan-< 9,9'> bianthryl; ACMC-20m65b; [9,9'-Bianthracene]-10-carbonitrile; AGN-PC-0046P8; CTK0G7140;
    • 103266-00-8
    • DTXSID70570144
    • [9,9'-bianthryl]-10-carbonitrile
    • Inchi: 1S/C29H17N/c30-18-27-23-13-5-7-15-25(23)29(26-16-8-6-14-24(26)27)28-21-11-3-1-9-19(21)17-20-10-2-4-12-22(20)28/h1-17H
    • InChI Key: KBIQJMYYVQBXSS-UHFFFAOYSA-N
    • SMILES: N#CC1C2C=CC=CC=2C(=C2C=CC=CC2=1)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 379.13621
  • Monoisotopic Mass: 379.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
  • LogP: 7.83808
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